Cas no 2112392-93-3 (4-(trifluoromethyl)oxolane-3-carbonitrile)

• Product Name: 4-(trifluoromethyl)oxolane-3-carbonitrile
• CAS No: 2112392-93-3
• MF: C₆H₆F₃NO
• MW: 165.11315202713
• CID: 5836379
• PubChem ID: 165438242
• Update Time: 2025-05-27

4-(trifluoromethyl)oxolane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)oxolane-3-carbonitrile
• EN300-1472297
• 2112392-93-3

• Inchi： 1S/C6H6F3NO/c7-6(8,9)5-3-11-2-4(5)1-10/h4-5H,2-3H2
• InChI Key： VFUUNXPXLOJMQX-UHFFFAOYSA-N
• SMILES： FC(C1COCC1C#N)(F)F

Computed Properties

• Exact Mass: 165.04014830g/mol
• Monoisotopic Mass: 165.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33Ų

Additional information on 4-(trifluoromethyl)oxolane-3-carbonitrile

Comprehensive Overview of 4-(Trifluoromethyl)oxolane-3-carbonitrile (CAS No. 2112392-93-3)

4-(Trifluoromethyl)oxolane-3-carbonitrile (CAS No. 2112392-93-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and material science. This compound, characterized by its unique oxolane (tetrahydrofuran) ring and trifluoromethyl group, offers versatile applications due to its structural and electronic properties. The presence of the carbonitrile moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 4-(Trifluoromethyl)oxolane-3-carbonitrile has surged, driven by their exceptional stability, lipophilicity, and bioavailability. These properties are particularly sought after in drug discovery, where trifluoromethylated molecules are known to improve metabolic stability and membrane permeability. Researchers and industries are increasingly exploring this compound for its potential in developing next-generation therapeutics and high-performance materials.

The synthesis of 4-(Trifluoromethyl)oxolane-3-carbonitrile involves advanced methodologies, including catalytic fluorination and ring-closing reactions. Its CAS No. 2112392-93-3 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. The compound’s compatibility with green chemistry principles, such as reduced waste and energy-efficient processes, aligns with the growing emphasis on sustainable chemical manufacturing.

From an industrial perspective, 4-(Trifluoromethyl)oxolane-3-carbonitrile is pivotal in the production of specialty chemicals and functional materials. Its applications extend to electronic materials, where its fluorinated structure contributes to dielectric properties and thermal stability. Additionally, the agrochemical sector leverages this compound to develop novel pesticides with enhanced efficacy and environmental safety.

As the scientific community continues to investigate fluorine-containing compounds, 4-(Trifluoromethyl)oxolane-3-carbonitrile stands out for its adaptability and performance. Its role in medicinal chemistry is particularly noteworthy, with ongoing studies exploring its potential as a scaffold for drug candidates targeting various diseases. The compound’s unique physicochemical properties make it a subject of interest in computational chemistry and molecular modeling.

In conclusion, 4-(Trifluoromethyl)oxolane-3-carbonitrile (CAS No. 2112392-93-3) represents a cutting-edge chemical entity with broad applicability across multiple industries. Its synthesis, properties, and applications underscore its importance in advancing modern chemistry and material science. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, agriculture, and technology.